Cas no 124041-02-7 (Pyrimidine,4-chloro-6-(4-chlorophenoxy)-)

• Product Name: Pyrimidine,4-chloro-6-(4-chlorophenoxy)-
• CAS No: 124041-02-7
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• MDL: MFCD00509541
• CID: 200152
• PubChem ID: 3079025
• Update Time: 2025-06-08

Pyrimidine,4-chloro-6-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-chloro-6-(4-chlorophenoxy)-
• 4-chloro-6-(4-chlorophenoxy)pyrimidine
• 4-(4-chlorophenoxy)-6-chloropyriMidine
• Pyrimidine, 4-chloro-6-(4-chlorophenoxy)-
• 124041-02-7
• DTXSID00154198
• 4-Chloro-6-(4-chloro-phenoxy)-pyrimidine
• BRN 3610878
• AKOS009103815
• AM806929
• OFUNGGXKORELSZ-UHFFFAOYSA-N
• SCHEMBL1414937

• MDL： MFCD00509541
• Inchi： 1S/C10H6Cl2N2O/c11-7-1-3-8(4-2-7)15-10-5-9(12)13-6-14-10/h1-6H
• InChI Key： OFUNGGXKORELSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=C(N=CN=1)Cl

Computed Properties

• Exact Mass: 239.98588
• Monoisotopic Mass: 239.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Additional information on Pyrimidine,4-chloro-6-(4-chlorophenoxy)-

Pyrimidine,4-chloro-6-(4-chlorophenoxy)- (CAS No. 124041-02-7): A Comprehensive Overview

The compound Pyrimidine,4-chloro-6-(4-chlorophenoxy)- (CAS No. 124041-02-7) is a specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Known for its unique structural properties, this chlorinated pyrimidine derivative plays a pivotal role in the synthesis of bioactive molecules. Its molecular framework, featuring a 4-chlorophenoxy substituent, makes it a valuable intermediate in the design of compounds with potential therapeutic and agricultural applications.

In recent years, the demand for highly functionalized pyrimidines has surged, driven by their versatility in drug discovery and crop protection. Researchers are particularly interested in CAS 124041-02-7 due to its ability to act as a building block for heterocyclic compounds, which are essential in developing new antimicrobial agents and herbicides. This aligns with current trends in sustainable agriculture and the fight against antibiotic resistance, two of the most pressing global challenges today.

The synthesis of Pyrimidine,4-chloro-6-(4-chlorophenoxy)- involves sophisticated organic chemistry techniques, including nucleophilic aromatic substitution and cross-coupling reactions. These methods ensure high purity and yield, making the compound a reliable choice for industrial and academic laboratories. Its chemical stability and solubility profile further enhance its utility in various formulations.

From an environmental perspective, the biodegradability and ecotoxicological impact of CAS 124041-02-7 are subjects of ongoing research. As regulatory bodies tighten guidelines for chemical usage, understanding the environmental fate of such compounds becomes crucial. This aligns with the growing consumer interest in green chemistry and sustainable practices, which are frequently searched topics in scientific and industrial circles.

In the pharmaceutical sector, Pyrimidine,4-chloro-6-(4-chlorophenoxy)- is explored for its potential in kinase inhibition and enzyme modulation. These properties are critical in the development of targeted therapies for diseases such as cancer and inflammatory disorders. The compound's structure-activity relationship (SAR) is a hot topic among medicinal chemists, as it offers insights into optimizing drug efficacy and reducing side effects.

For those seeking CAS 124041-02-7 suppliers or technical data sheets, it is essential to partner with reputable manufacturers who adhere to Good Manufacturing Practices (GMP). Quality assurance and regulatory compliance are paramount, especially when the compound is intended for research or commercial use. Frequently asked questions (FAQs) about this compound often revolve around its storage conditions, handling precautions, and analytical methods for purity assessment.

In conclusion, Pyrimidine,4-chloro-6-(4-chlorophenoxy)- (CAS No. 124041-02-7) stands as a testament to the ingenuity of modern chemical science. Its applications span multiple industries, from agriculture to medicine, and its study continues to yield innovative solutions to contemporary challenges. As research progresses, this compound is likely to remain a focal point in the quest for sustainable and effective chemical solutions.